BE“GH@ Methodological & Application

Check Availability & Pricing

Bax activator-1 solubility and stability in culture
media

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bax activator-1

Cat. No.: B1667766

Application Notes and Protocols: Bax Activator-
1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bax activator-1, also known as compound 106 or BTSAL, is a small molecule that directly
activates the pro-apoptotic protein Bax.[1][2][3] As a key mediator of the intrinsic apoptotic
pathway, Bax activation represents a promising therapeutic strategy for inducing cell death in
cancer cells that have developed resistance to conventional therapies. These application notes
provide detailed information on the solubility and stability of Bax activator-1 in common cell
culture media, along with protocols for its use in experimental settings.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1667766?utm_src=pdf-interest
https://www.benchchem.com/product/b1667766?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993561/
https://www.medchemexpress.com/bax-activator-1.html
https://www.abmole.com/products/bax-activator-1.html
https://www.benchchem.com/product/b1667766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Reference(s)
Molecular Weight 488.62 g/mol [2][3]

Formula C29H36N403

Appearance Solid

Solubility (DMSO)

250 mg/mL (with sonication)

Storage (Powder)

-20°C for 3 years; 4°C for 2

years

Storage (In Solvent)

-80°C for 6 months; -20°C for 1

month

Signaling Pathway of Bax Activator-1

Bax activator-1 induces apoptosis by directly binding to and activating the Bax protein. The

signaling cascade is initiated in the cytosol and culminates in the permeabilization of the

mitochondrial outer membrane, a critical step in the intrinsic apoptotic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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